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Compound of Interest

Compound Name: ATC0175

CAS No.: 510733-97-8

Cat. No.: B1665810

Get Quote

For Immediate Reference: ATC0175 is a research chemical identified as a melanin-

concentrating hormone receptor 1 (MCH1) antagonist. Proper handling and disposal are crucial

due to its potential health and environmental hazards.

This document provides essential safety and logistical information for the proper disposal of

ATC0175, also known by its chemical name N-[cis-4-[[4-(Dimethylamino)-2-

quinazolinyl]amino]cyclohexyl]-3,4-difluorobenzamide hydrochloride. The following procedures

are designed to ensure the safety of laboratory personnel and to minimize environmental

impact.

Key Safety and Handling Data
Researchers and laboratory personnel must be aware of the hazards associated with

ATC0175. The compound is harmful if swallowed, is suspected of causing cancer, and may

cause damage to organs through prolonged or repeated exposure.[1] It is also classified as

toxic to aquatic life with long-lasting effects.[1] Adherence to the safety protocols outlined in the

Safety Data Sheet (SDS) is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665810#bc-rfq
https://www.benchchem.com/product/b1665810/docs?utm_src=pdf-body#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810/docs?utm_src=pdf-body#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810/docs?utm_src=pdf-body#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.sigmaaldrich.com/HK/en/sds/SIAL/45393?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/SIAL/45393?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name

N-[cis-4-[[4-(Dimethylamino)-2-

quinazolinyl]amino]cyclohexyl]-3,4-

difluorobenzamide hydrochloride

CAS Number 510733-97-8

Molecular Formula C23H25F2N5O.HCl

Molecular Weight 461.94 g/mol

Hazard Statements

H302 (Harmful if swallowed), H351 (Suspected

of causing cancer), H373 (May cause damage

to organs through prolonged or repeated

exposure), H411 (Toxic to aquatic life with long

lasting effects)

Signal Word Warning

Experimental Protocol for Disposal
The primary method for the disposal of ATC0175 and its containers is through an approved

hazardous waste disposal facility.[1] Under no circumstances should this chemical be disposed

of down the drain or mixed with general laboratory waste.

Objective: To safely collect, label, and transfer ATC0175 waste for professional disposal.

Materials:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Laboratory coat

Designated, leak-proof, and clearly labeled hazardous waste container
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Hazardous waste labels

Fume hood

Procedure:

Preparation:

Ensure all personnel handling the waste are fully trained on the hazards of ATC0175 and

have read the material's Safety Data Sheet (SDS).

Don appropriate PPE before handling the chemical.

Perform all waste handling procedures within a certified fume hood to minimize inhalation

exposure.

Waste Segregation:

Do not mix ATC0175 waste with other chemical waste streams unless compatibility has

been confirmed.

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette

tips, gloves), in a designated, robust, and sealable hazardous waste container.

For solutions containing ATC0175, use a designated, leak-proof liquid waste container.

Container Labeling:

Immediately label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "N-[cis-4-[[4-(Dimethylamino)-2-

quinazolinyl]amino]cyclohexyl]-3,4-difluorobenzamide hydrochloride (ATC0175)"

The associated hazards (e.g., "Toxic," "Harmful," "Environmental Hazard")

The accumulation start date
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The name of the principal investigator or laboratory group

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation point.

Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Follow all institutional and local regulations for hazardous waste pickup and disposal.

Disposal Workflow
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ATC0175 Disposal Workflow

Preparation

Waste Collection

Storage & Disposal

Start: Identify ATC0175 Waste

Don Appropriate PPE

Safety First

Work in Fume Hood

Segregate Waste

Collect in Labeled Container

Use Designated Containers

Store in Secondary Containment

Contact EHS for Pickup

Follow Institutional Protocol

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ATC0175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1665810?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/en/sds/SIAL/45393?userType=undefined
https://www.benchchem.com/product/b1665810/docs#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810/docs#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810/docs#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810/docs#proper-disposal-of-atc0175-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1665810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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